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Compound of Interest

Compound Name: Mecoprop-d3

Cat. No.: B562984 Get Quote

Mecoprop-d3 is an isotopically labeled form of the herbicide Mecoprop. Its chemical structure

is intentionally enriched with three deuterium atoms. The molecular formula for Mecoprop-d3
is C₁₀H₈D₃ClO₃.[1][2] The presence of these deuterium atoms is critical for its use as an

internal standard in quantitative analysis, typically by mass spectrometry.

Understanding the natural isotopic abundance of the other elements (Carbon, Hydrogen,

Chlorine, and Oxygen) is crucial for accurate mass spectral interpretation and quantification.

The following tables summarize the natural abundances of the stable isotopes for each

element present in the unlabeled positions of the molecule.

Data Presentation: Natural Abundance of Constituent
Elements
Table 1: Natural Isotopic Abundance of Carbon

Isotope Atomic Mass (Da) Natural Abundance (%)

¹²C 12.000000 ~98.9%

¹³C 13.003355 ~1.1%

Data sourced from various studies on carbon isotope ratios.[3][4][5]

Table 2: Natural Isotopic Abundance of Hydrogen
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Isotope Name Atomic Mass (Da)
Natural Abundance
(%)

¹H Protium 1.007825 >99.98%

²H Deuterium 2.014102 ~0.015%

The eight non-labeled hydrogen positions in Mecoprop-d3 follow this natural distribution.[6][7]

[8]

Table 3: Natural Isotopic Abundance of Chlorine | Isotope | Atomic Mass (Da) | Natural

Abundance (%) | | :--- | :--- | :--- | :--- | | ³⁵Cl | 34.968853 | 75.77% | | ³⁷Cl | 36.965903 | 24.23% |

The isotopic signature of chlorine is distinctive due to the high abundance of ³⁷Cl.[9][10][11]

Table 4: Natural Isotopic Abundance of Oxygen | Isotope | Atomic Mass (Da) | Natural

Abundance (%) | | :--- | :--- | :--- | :--- | | ¹⁶O | 15.994915 | 99.76% | | ¹⁷O | 16.999131 | 0.04% | |

¹⁸O | 17.999160 | 0.20% | Oxygen's heavy isotopes, while rare, contribute to the M+1 and M+2

peaks in mass spectrometry.[12][13][14]

Experimental Protocols: Determination of Isotopic
Abundance
The determination of isotopic abundance is primarily accomplished through Mass Spectrometry

(MS). This analytical technique measures the mass-to-charge ratio (m/z) of ions, allowing for

the differentiation of isotopes.

Methodology: Isotope Ratio Mass Spectrometry (IRMS)
A typical experimental workflow for determining the isotopic composition of a compound like

Mecoprop-d3 involves the following steps:

Sample Preparation: The Mecoprop-d3 sample is purified to remove any contaminants that

could interfere with the analysis. For organic compounds, this may involve techniques like

chromatography (Gas or Liquid).

Ionization: The purified sample is introduced into the mass spectrometer's ion source.

Various ionization techniques can be used, such as Electron Ionization (EI) for volatile
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compounds or Electrospray Ionization (ESI) for less volatile ones. The goal is to create

charged molecules (ions) without significantly altering their isotopic composition.

Mass Analysis: The generated ions are accelerated into a mass analyzer. The analyzer

separates the ions based on their mass-to-charge ratio. Common types of mass analyzers

include magnetic sectors, quadrupoles, and time-of-flight (TOF) tubes. For high-precision

isotope ratio measurements, magnetic sector instruments are often preferred.

Detection: The separated ions are detected by a device such as an electron multiplier or a

Faraday cup. The detector measures the intensity of the ion current for each specific m/z

value.

Data Analysis: The relative intensities of the ion signals corresponding to the different

isotopic masses (isotopologues) are measured. For example, for the molecular ion of

Mecoprop, the instrument would measure the intensity of the primary peak (M) containing

the most abundant isotopes (e.g., ¹²C, ¹H, ³⁵Cl, ¹⁶O) and the intensities of the M+1, M+2, etc.,

peaks, which contain one or more heavier isotopes. The natural abundance is calculated

from the ratio of these peak intensities.

Visualization of Workflow
The following diagram illustrates the logical workflow for the analysis of isotopic abundance in

Mecoprop-d3.
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Caption: Workflow for Isotopic Abundance Determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b562984?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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